![molecular formula C7H14N2 B8513682 4-Methyl-2,7-diazabicyclo[3.3.0]octane](/img/structure/B8513682.png)
4-Methyl-2,7-diazabicyclo[3.3.0]octane
Cat. No. B8513682
M. Wt: 126.20 g/mol
InChI Key: ZJUCOCSYMWOBPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([c:2]1[cH:3][cH:4][cH:5][cH:6][cH:7]1)[N:8]1[CH:9]2[CH2:10][NH:11][CH2:12][CH:13]2[CH:14]([CH3:16])[CH2:15]1.[CH3:17][OH:18]>>[NH:8]1[CH:9]2[CH2:10][NH:11][CH2:12][CH:13]2[CH:14]([CH3:16])[CH2:15]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1CN(Cc2ccccc2)C2CNCC12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1CNC2CNCC12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
